1-Methyl-1H-imidazole-5-sulfonyl chloride

• IUPAC Name: 3-methylimidazole-4-sulfonyl chloride
• InChI: InChI=1S/C4H5ClN2O2S/c1-7-3-6-2-4(7)10(5,8)9/h2-3H,1H3
• InChI Key: IUCGUPGXVCRGRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1S(=O)(=O)Cl
• Molecular Formula: C4H5ClN2O2S
• Molecular Weight: 180.61 g/mol
• CAS RN: 479552-18-6

Description

“1-Methyl-1H-imidazole-5-sulfonyl chloride” is a chemical compound with the CAS Number: 479552-18-6. It has a molecular weight of 180.61. This compound is typically stored at a temperature of -10 degrees. It is a solid and comes in the form of a powder.

Molecular Structure Analysis

The InChI code for “1-Methyl-1H-imidazole-5-sulfonyl chloride” is 1S/C4H5ClN2O2S/c1-7-3-6-2-4 (7)10 (5,8)9/h2-3H,1H3. This provides a detailed representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“1-Methyl-1H-imidazole-5-sulfonyl chloride” is a solid and comes in the form of a powder. It has a molecular weight of 180.61. It is typically stored at a temperature of -10 degrees.

Scientific Research Applications

Catalysis and Synthesis

1-Methyl-1H-imidazole-5-sulfonyl chloride has been utilized in various chemical syntheses and catalytic processes. For instance, it has been used in the synthesis of N-sulfonyl imines, where it acts as an efficient, green, and reusable catalyst and solvent. This synthesis is significant due to its high yields and the relatively short reaction times required (Zolfigol et al., 2010). Another study describes the use of a similar compound, 1-methyl-3-(2-(sulfooxy)ethyl)-1H-imidazol-3-ium chloride, as an acidic ionic liquid catalyst for the synthesis of dihydropyrimidinones under solvent-free conditions, showcasing its versatility in organic synthesis (Sajjadifar et al., 2013).

Oxidation Studies

Research on the oxidation of 1-methyl-1H-imidazole-2-thiol with chlorine dioxide has provided insights into the optimal conditions for the preparation of various sulfonic acids and hydrochlorites, including 1-methyl-3-sulfo-3H-imidazolium chloride (Lezina et al., 2013).

Medicinal Chemistry

In medicinal chemistry, 1-methyl-1H-imidazole-5-sulfonyl chloride derivatives have been synthesized for various applications. For example, a study described the preparation of a potent lymphocyte function-associated antigen-1 antagonist and its metabolites labeled with stable isotopes and carbon-14, which are crucial for drug metabolism and pharmacokinetic studies (Latli et al., 2011).

Safety and Stability

The safety and stability of imidazole sulfonyl azide salts, including imidazole-1-sulfonyl azide hydrochloride, have been examined. This is important for handling and storage considerations in laboratories, especially given the impact sensitivity of some of these compounds (Fischer et al., 2012).

Nucleophilic Substitution Studies

The nature of sulfonyl transfer in enzymatic reactions has been explored through the study of the reaction of 1-tosyl-3-methyl-imidazolium chloride with various amines. This research provides valuable insights into the similarities in the nucleophilic behavior of sulfonyl and carbonyl groups (Monjoint & Ruasse, 1984).

Miscellaneous Applications

Various other studies have explored the use of 1-methyl-1H-imidazole-5-sulfonyl chloride in different chemical reactions and processes, such as the synthesis of imidazo[4,5-d]pyridines, the oxidative chlorination of certain compounds, and the formation of sulfonyl phenoxides with antimicrobial activities. These studies demonstrate the broad applicability of this chemical in various domains of scientific research (Zaki & Proença, 2007; Buth, Arnold, & McNeill, 2007; Ovonramwen, Owolabi, & Falodun, 2021).

Safety and Hazards

The safety information for “1-Methyl-1H-imidazole-5-sulfonyl chloride” includes several hazard statements: H314 and H335. Precautionary statements include P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P403+P233, P405, and P501.